![molecular formula C17H12Cl2N2OS B2375100 (2E,NZ)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(2-chlorophenyl)acrylamide CAS No. 476325-81-2](/img/structure/B2375100.png)
(2E,NZ)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(2-chlorophenyl)acrylamide
Description
(2E,NZ)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(2-chlorophenyl)acrylamide is a useful research compound. Its molecular formula is C17H12Cl2N2OS and its molecular weight is 363.26. The purity is usually 95%.
BenchChem offers high-quality (2E,NZ)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(2-chlorophenyl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E,NZ)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(2-chlorophenyl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Herbicide Development
Research on compounds similar to the requested molecule, such as 2-cyanoacrylates containing a 2-chloro-5-thiazolyl group, shows significant potential in herbicide development. These compounds have been synthesized and demonstrated good herbicidal activities, suggesting that modifications to the core structure, like in “(2E,NZ)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(2-chlorophenyl)acrylamide”, could yield effective herbicidal agents (Qingmin Wang et al., 2004).
Anticancer Research
Similar structures have been explored for anticancer applications. Compounds like 2-anilinonicotinyl-linked acrylamide conjugates have shown promising cytotoxicity against various human cancer cell lines, highlighting the potential of “(2E,NZ)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(2-chlorophenyl)acrylamide” in anticancer research (A. Kamal et al., 2014).
Polymer Science
The role of similar compounds in polymer science, particularly in the polymerization of acrylic monomers, is noteworthy. Organocatalytic conjugate-addition polymerization studies indicate that modifications to the benzothiazole and acrylamide units can significantly impact the polymerization process, suggesting potential applications in designing new polymeric materials (Yuetao Zhang et al., 2013).
Heterocyclic Chemistry
The utility of compounds with benzothiazole and acrylamide motifs in synthesizing novel heterocyclic compounds has been demonstrated. Such compounds can serve as precursors or intermediates in the synthesis of diverse heterocyclic structures, which are crucial in pharmaceuticals, agrochemicals, and materials science (S. M. Gomha & H. Abdel‐Aziz, 2012).
properties
IUPAC Name |
(E)-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-3-(2-chlorophenyl)prop-2-enamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12Cl2N2OS/c1-21-14-8-7-12(18)10-15(14)23-17(21)20-16(22)9-6-11-4-2-3-5-13(11)19/h2-10H,1H3/b9-6+,20-17? |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSPHMFIWLCZGCR-TXMDJWOSSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C=CC3=CC=CC=C3Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)/C=C/C3=CC=CC=C3Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12Cl2N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2E,NZ)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(2-chlorophenyl)acrylamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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